Cas no 1260863-18-0 (2-chloro-1-isocyanato-3-nitrobenzene)

• Product Name: 2-chloro-1-isocyanato-3-nitrobenzene
• CAS No: 1260863-18-0
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• MDL: MFCD15527337
• CID: 5607248
• PubChem ID: 53416754
• Update Time: 2023-11-24

2-chloro-1-isocyanato-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitrophenylisocyanate
• 2-chloro-1-isocyanato-3-nitrobenzene
• Benzene, 2-chloro-1-isocyanato-3-nitro-
• SCHEMBL10974014
• EN300-8107860
• 1260863-18-0

• MDL： MFCD15527337
• Inchi： 1S/C7H3ClN2O3/c8-7-5(9-4-11)2-1-3-6(7)10(12)13/h1-3H
• InChI Key： FWOFFOGCCHNWPW-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=CC([N+]([O-])=O)=C1Cl

Computed Properties

• Exact Mass: 197.9832197g/mol
• Monoisotopic Mass: 197.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 289.7±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes